1,8-Difluoro-3-(octyloxy)-7-(5-(octyloxy)pyrimidin-2-yl)isoquinoline

• CAS No.: 184719-49-1
• Molecular Formula: C29H39F2N3O2
• Molecular Weight: 499.6 g/mol
• IUPAC Name: 1,8-difluoro-3-octoxy-7-(5-octoxypyrimidin-2-yl)isoquinoline
• InChI: InChI=1S/C29H39F2N3O2/c1-3-5-7-9-11-13-17-35-23-20-32-29(33-21-23)24-16-15-22-19-25(34-28(31)26(22)27(24)30)36-18-14-12-10-8-6-4-2/h15-16,19-21H,3-14,17-18H2,1-2H3
• InChI Key: MDDCIZUTXZHUOM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=NC(=C2C(=C1)C=CC(=C2F)C3=NC=C(C=N3)OCCCCCCCC)F

Description

1,8-Difluoro-3-(octyloxy)-7-(5-(octyloxy)pyrimidin-2-yl)isoquinoline is a useful research compound. Its molecular formula is C29H39F2N3O2 and its molecular weight is 499.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 mmol of 1,8-difluoro-7-(5-hydroxypyrimidin-2-yl)-3-octyloxyisoquinoline are dissolved in 50 ml of DMF, and 11 mmol of sodium hydride are added. After the mixture has been stirred for 30 minutes, 11 mmol of 1 -octyl bromide are added dropwise, and the mixture is stirred at 60° C. for a further 140 minutes and poured into water. The mixture is extracted with dichloromethane, the combined organic phases are dried, the solvent is removed in vacuo, and the residue is chromatographed on silica gel, giving 9 mmol of 7-[5-(octyloxy)pyrimidin-2-yl]-1,8-difluoro-3-octyloxyisoquinoline.